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Compound of Interest

Compound Name:
3-Dimethylaminopropyl-d6

Chloride Hydrochloride

CAS No.: 1219799-04-8

Cat. No.: B1146334 Get Quote

Executive Summary & Compound Profile
3-Dimethylaminopropyl-d6 Chloride Hydrochloride is a stable isotope-labeled alkylating

agent commonly used as an internal standard in mass spectrometry or as a tracer in

pharmacological studies. While chemically similar to its non-deuterated parent (3-

Dimethylaminopropyl chloride HCl), its disposal requires strict adherence to halogenated waste

protocols due to its potential to form toxic combustion byproducts (HCl, NOx) and its reactivity

as an alkylating agent.[1]

Crucial Distinction: Although labeled "d6" (Deuterium), this compound is a Stable Isotope.[1] It

is NOT radioactive. Do not dispose of this in radioactive waste streams unless it has been

cross-contaminated with other radionuclides (e.g., ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

C or

H).
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Parameter Detail

Chemical Name
3-Dimethylaminopropyl-d6 Chloride

Hydrochloride

Synonyms
N,N-Dimethyl-3-chloropropylamine-d6 HCl; 3-

Chloro-N,N-dimethylpropylamine-d6 HCl

CAS Number
5407-04-5 (Unlabeled parent); Specific d6 CAS

varies by vendor

Molecular Formula

C

H

D

ClN

HCl

Physical State White to off-white crystalline solid (Hygroscopic)

Primary Hazard Skin/Eye Irritant; Potential Alkylating Agent

Waste Class Halogenated Organic / Corrosive Solid

Hazard Identification & Risk Assessment
Before handling waste, users must understand the specific hazards that dictate the disposal

route.[1] This compound is an alkyl chloride salt, making it a potential alkylating agent and a

severe irritant.[1]

GHS Hazard Classification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[3][4]

Serious Eye Damage Category 2A Causes serious eye irritation.

STOT - Single Exposure Category 3
May cause respiratory

irritation.

Aquatic Toxicity Acute 3 Harmful to aquatic life.

Expert Insight: As an alkyl chloride, this compound possesses a reactive electrophilic carbon

center.[1] In the presence of nucleophiles (like DNA bases or proteins), it can form covalent

bonds.[1] Therefore, inhalation of dust during weighing or waste transfer is the highest

operational risk.[1] All disposal activities must occur inside a chemical fume hood.

Pre-Disposal Assessment Protocol
Do not blindly dump this chemical into a general waste container. Follow this assessment logic:

Isotope Verification: Confirm the material is Deuterium (d6) and not Tritium (

H).

If Tritium: STOP. Follow Radioactive Waste protocols.

If Deuterium: Proceed with Chemical Waste protocols below.

State Verification: Is the waste a pure solid or dissolved in a solvent?

Contaminant Check: Has it been mixed with strong oxidizers (e.g., Peroxides, Nitrates)?

Warning: Mixing alkyl amines with strong oxidizers can cause exothermic reactions.

Segregate these streams.

Step-by-Step Disposal Procedures
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Scenario A: Disposal of Pure Solid (Excess/Expired
Substance)
Objective: Isolate the solid in a "Lab Pack" for high-temperature incineration.

PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, lab coat,

and N95 respirator (if outside a fume hood, though hood work is mandatory).[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.

Transfer:

Place the original vial directly into the waste container if possible.

If transferring bulk powder, use a disposable spatula.[1] Do not generate dust.[5][2][3][4][6]

Labeling:

Apply a hazardous waste label.

Constituents: "3-Dimethylaminopropyl-d6 Chloride Hydrochloride."

Hazards: Check "Toxic" and "Irritant."

Note: Clearly mark "CONTAINS CHLORIDE / HALOGENATED."

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until EHS pickup.

Scenario B: Disposal of Liquid Waste (Solutions)
Objective: Segregate into the correct solvent stream to prevent cross-reaction and ensure

compliant incineration.

Solvent Identification: Determine the primary solvent (e.g., Methanol, Water, DCM).[1]

Stream Selection:
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If dissolved in Water/Methanol/Ethanol: Dispose in Halogenated Organic Solvent waste.

Even if the solvent is non-halogenated, the presence of the alkyl chloride solute renders

the mixture "Halogenated" for incineration purposes.[1]

If dissolved in Dichloromethane (DCM) or Chloroform: Dispose in Halogenated Organic

Solvent waste.

pH Check (Aqueous Solutions):

If the solution is acidic (pH < 2) due to the HCl salt, do not mix with cyanide or sulfide

waste streams (risk of HCN/H2S gas generation).

Best Practice: Do not neutralize in the waste container. Allow the incineration facility to

handle pH adjustment.

Transfer: Pour slowly into the waste carboy using a funnel. Rinse the original vessel with the

compatible solvent and add rinsate to the waste.

Cap & Label: Secure the cap immediately. Label as "Halogenated Solvent Waste" with the

specific solute listed.

Regulatory Compliance & RCRA Codes
While 3-Dimethylaminopropyl chloride is not explicitly P-listed or U-listed by the US EPA, it is

regulated based on its characteristics and chemical class.[1]

Characteristic Waste: If the waste solution has a pH

2, it carries the D002 (Corrosivity) code [1].[7][8]

Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),

it may trigger F-listed codes (F001/F002) depending on the mixture [2].[1]

Destruction Method: The only compliant disposal method is High-Temperature Incineration

with flue gas scrubbing to capture the acidic chloride byproducts (HCl) generated during

combustion [3].

Do NOT:
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Do not dispose of down the drain (Sanitary Sewer).[2][9]

Do not dispose of in regular trash (Municipal Solid Waste).

Do not autoclave (Risk of volatilizing toxic amines/chlorides).

Emergency Contingencies
Spill (Solid): Dampen a paper towel with water to cover the powder (preventing dust). Scoop

up the material and the towel. Place in a sealed bag and label as hazardous waste. Clean

area with soap and water.[2][3]

Spill (Liquid): Absorb with vermiculite or a commercial spill pad. Place in a sealed bag.

Skin Contact: Wash with soap and water for 15 minutes. The hydrochloride salt is water-

soluble.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[6] Seek medical attention

immediately.

Process Visualization (Workflow)
The following diagram outlines the decision logic for disposing of this compound.
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Start: Waste Identification
(3-Dimethylaminopropyl-d6 Cl HCl)

Isotope Check:
Is it Radioactive (Tritium)?

STOP: Radioactive Waste Protocol

Yes (3H/14C)

Physical State?

No (Stable d6)

Solid Waste

Powder/Crystal

Liquid Solution

Dissolved

Pack in HDPE/Glass Jar
(Lab Pack)

Labeling:
'Toxic', 'Irritant', 'Halogenated'

Solvent Type?

Halogenated Waste Stream
(Contains Chlorides)

Any Solvent

Satellite Accumulation Area

EHS / Vendor Pickup
(Incineration)

Click to download full resolution via product page
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Caption: Decision tree for segregating stable isotope-labeled alkyl chloride waste into correct

solid or liquid halogenated streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 3-
Dimethylaminopropyl-d6 Chloride Hydrochloride[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1146334#3-dimethylaminopropyl-d6-
chloride-hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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